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Compound of Interest

Compound Name: 4-Bromo A23187

Cat. No.: B1598839

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo A23187 is a non-fluorescent derivative of the calcium ionophore A23187
(Calcimycin).[1][2] Its primary utility in fluorescence microscopy lies in its ability to increase
intracellular calcium concentrations without contributing to the fluorescent signal, making it an
ideal tool for use with fluorescent calcium indicators.[2] This document provides detailed
application notes and experimental protocols for the use of 4-Bromo A23187 in studying
calcium signaling pathways.

As a calcium ionophore, 4-Bromo A23187 forms a lipid-soluble complex with divalent cations,
particularly Ca2+, and transports them across biological membranes, effectively increasing the
cytosolic calcium concentration.[3] This controlled elevation of intracellular calcium allows
researchers to investigate a wide array of calcium-dependent cellular processes, including
signal transduction, apoptosis, and cellular activation.

Physicochemical Properties and Handling

Proper handling and storage of 4-Bromo A23187 are crucial for maintaining its activity.
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Property Value Reference
Molecular Formula C29H36BrNsOe [1]
Molecular Weight 602.52 g/mol [1]
Appearance Yellow solid [1]

B DMSO (100 mg/mL), Ethanol
Solubility (20 mg/mL) [1][4]

Store at 2-8°C in powder form.
Stock solutions in DMSO or

Storage ethanol can be stored at -20°C  [4]
for up to 3 months, protected

from light.

Mechanism of Action

4-Bromo A23187 acts as a mobile ion carrier, binding to Ca2* ions and facilitating their
transport across the cell membrane down their electrochemical gradient. This influx of
extracellular calcium leads to a rapid and sustained increase in the intracellular free calcium

concentration ([Ca2*]i).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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